Cas no 477508-53-5 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,4,5-triethoxybenzamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,4,5-triethoxybenzamide
• CAS No: 477508-53-5
• MF: C₂₁H₂₂N₂O₆
• MW: 398.409185886383
• CID: 5823548
• PubChem ID: 2429012
• Update Time: 2025-06-08

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,4,5-triethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• SR-01000009447
• Oprea1_257466
• N-(1,3-dioxoisoindolin-4-yl)-3,4,5-triethoxybenzamide
• 477508-53-5
• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,4,5-triethoxybenzamide
• AKOS024600796
• AB00685281-01
• SR-01000009447-1
• F0834-0454
• N-(1,3-dioxoisoindol-4-yl)-3,4,5-triethoxybenzamide
• Z56919823

• Inchi： 1S/C21H22N2O6/c1-4-27-15-10-12(11-16(28-5-2)18(15)29-6-3)19(24)22-14-9-7-8-13-17(14)21(26)23-20(13)25/h7-11H,4-6H2,1-3H3,(H,22,24)(H,23,25,26)
• InChI Key： QRQUUHYWROZWMV-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC(=CC=1OCC)C(NC1C=CC=C2C(NC(C=12)=O)=O)=O)OCC

Computed Properties

• Exact Mass: 398.14778643g/mol
• Monoisotopic Mass: 398.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 103Ų

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,4,5-triethoxybenzamide

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,4,5-triethoxybenzamide (CAS No. 477508-53-5): An Overview

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,4,5-triethoxybenzamide (CAS No. 477508-53-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, including a triethoxybenzamide moiety and an isoindole ring system. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for various therapeutic applications.

The isoindole ring system is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. In the case of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,4,5-triethoxybenzamide, the presence of the triethoxybenzamide moiety further enhances its pharmacological profile by introducing additional functional groups that can interact with specific protein targets. This structural complexity not only increases the compound's potential for binding to multiple receptors but also improves its solubility and bioavailability.

Recent studies have highlighted the potential of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,4,5-triethoxybenzamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective properties by inhibiting oxidative stress and reducing inflammation in neuronal cells. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,4,5-triethoxybenzamide effectively protected dopaminergic neurons from oxidative damage induced by hydrogen peroxide.

Another area where N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,4,5-triethoxybenzamide shows promise is in cancer therapy. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. Specifically, it has been shown to induce apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. A recent publication in Cancer Letters reported that N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,4,5-triethoxybenzamide inhibited the growth of MCF-7 breast cancer cells by downregulating the expression of Bcl-2 and upregulating Bax proteins.

In addition to its therapeutic potential, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,4,5-triethoxybenzamide has also been investigated for its use as a tool compound in chemical biology research. Its ability to selectively bind to specific protein targets makes it a valuable reagent for studying protein-protein interactions and signaling pathways. For example, researchers at the University of California used this compound to probe the interactions between the p53 tumor suppressor protein and its regulatory partners.

The synthesis of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,4,5-triethoxybenzamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. The typical synthetic route starts with the formation of the isoindole ring system through a condensation reaction between phthalic anhydride and an appropriate amine derivative. Subsequently, the triethoxybenzamide moiety is introduced via a coupling reaction with 3,4,5-triethoxybenzoic acid using a coupling agent such as EDC or HATU. The final product is then purified using techniques such as column chromatography or recrystallization.

The physicochemical properties of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-y l)-3 , 4 , 5 -trieth oxybe nzam ide are crucial for its application in drug development. It has been reported to have good solubility in organic solvents such as DMSO and DMF but limited solubility in water. This property can be advantageous for formulating drug delivery systems that require solubilization agents or nanocarriers to enhance bioavailability.

In conclusion, N-(1 , 3 -d iox o - 2 , 3 -d ihy dro - 1 H -is oin dol - 4 -y l ) - 3 , 4 , 5 -t ri eth oxybe nzam ide (CAS No. 477508 - 5 8 - ) is a multifaceted compound with significant potential in both therapeutic applications and chemical biology research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel drugs or research tools.